Cas no 1331281-13-0 (1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide
• CAS No: 1331281-13-0
• MF: C₂₄H₂₇BrN₂O₄
• MW: 487.386185884476
• CID: 6147555
• PubChem ID: 49753019
• Update Time: 2025-06-11

1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide
• 1331281-13-0
• F6089-6374
• 1-(3-bromophenyl)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-5-oxopyrrolidine-3-carboxamide
• 1-(3-bromophenyl)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-5-oxopyrrolidine-3-carboxamide
• VU0531668-1
• AKOS024531634
• SR-01000926784-1
• 1-(3-bromophenyl)-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-5-oxopyrrolidine-3-carboxamide
• SR-01000926784

• Inchi： 1S/C24H27BrN2O4/c1-30-21-7-5-18(6-8-21)24(9-11-31-12-10-24)16-26-23(29)17-13-22(28)27(15-17)20-4-2-3-19(25)14-20/h2-8,14,17H,9-13,15-16H2,1H3,(H,26,29)
• InChI Key： OVFPMWBMYIFNKH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(CC(C(NCC2(C3C=CC(=CC=3)OC)CCOCC2)=O)C1)=O

Computed Properties

• Exact Mass: 486.11542g/mol
• Monoisotopic Mass: 486.11542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.9Ų

Additional information on 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide

Introduction to 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide (CAS No. 1331281-13-0)

1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide, also known by its CAS number 1331281-13-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group, a methoxyphenyl group, and a pyrrolidine ring with a carboxamide functionality. These structural elements contribute to its potential therapeutic applications and biological activities.

The bromophenyl group in the compound is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition. The presence of this group can enhance the compound's affinity for specific targets, making it a valuable scaffold for drug design. Additionally, the methoxyphenyl group provides additional stability and solubility, which are crucial for optimizing the pharmacokinetic properties of the molecule.

The pyrrolidine ring with a carboxamide functionality is another key structural feature of this compound. Pyrrolidines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in binding to protein targets. The carboxamide group, on the other hand, can participate in hydrogen bonding and can also be modified to improve the compound's potency and selectivity.

Recent studies have explored the potential of 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In the context of cancer research, 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide has demonstrated promising antiproliferative activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for further development as an anticancer agent.

Beyond its therapeutic applications, 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide has also been studied for its use as a tool compound in chemical biology. Its unique structure allows researchers to probe specific biological processes and validate potential drug targets. For example, it has been used to investigate the role of specific enzymes and receptors in cellular signaling pathways.

The synthesis of 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide involves several steps, including the formation of the pyrrolidine ring, the introduction of the bromophenyl and methoxyphenyl groups, and the final coupling reaction to form the carboxamide functionality. Advanced synthetic methods and techniques have been developed to optimize the yield and purity of this compound, making it more accessible for research purposes.

In conclusion, 1-(3-bromophenyl)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-5-oxopyrrolidine-3-carboxamide (CAS No. 1331281-13-0) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and insights into its mechanisms of action, highlighting its importance in the field.